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Compound of Interest

(R)-2-Bromo-3-phenylpropionic
Compound Name: ”
aci

Cat. No.: B014955

Essential Safety and Handling Guide for (R)-2-
Bromo-3-phenylpropionic Acid

This guide provides crucial safety and logistical information for the handling and disposal of
(R)-2-Bromo-3-phenylpropionic acid, tailored for researchers, scientists, and drug
development professionals. Adherence to these protocols is essential for ensuring laboratory
safety and procedural accuracy.

(R)-2-Bromo-3-phenylpropionic acid is classified as a corrosive substance that can cause
severe skin burns and eye damage|[1]. Proper personal protective equipment (PPE) and
handling procedures are mandatory to minimize exposure and ensure a safe laboratory
environment.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling (R)-2-
Bromo-3-phenylpropionic acid.
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
full-face shield.[2]

To protect eyes from splashes,
mests, or fumes. A face shield

provides additional protection.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).[2]

To prevent skin contact with
the corrosive chemical. Gloves

must be inspected prior to use.

Skin and Body Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[3] A lab coat or
chemical-resistant apron is

required.

To protect against accidental

spills and skin contact.

Respiratory Protection

Use only outdoors or in a well-
ventilated area.[4] If exposure
limits are exceeded or irritation
is experienced, use a full-face

respirator.[5][6]

To prevent inhalation of dust or
vapors, which may cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of (R)-2-Bromo-3-

phenylpropionic acid from preparation to disposal.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.

o Ensure that an eyewash station and safety shower are readily accessible.

» Remove all sources of ignition from the handling area[6].

» Keep containers tightly closed in a dry, cool, and well-ventilated place[3][7].

2. Handling the Chemical:
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Avoid contact with skin, eyes, and clothing[4].
Avoid the formation of dust and aerosols[6].
Wash hands thoroughly after handling[4].

. In Case of a Spill:

For small spills, use an inert absorbent material to contain the leak. Place the absorbent
material in a sealed and labeled container for disposal[7][8].

For large spills, evacuate the area and call for emergency assistance[7][3].
. First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention[3].

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove
contaminated clothing. Get medical attention[3].

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek immediate medical
attention[6].

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Get medical attention if symptoms occur[3].

Disposal Plan

(R)-2-Bromo-3-phenylpropionic acid is a halogenated organic compound. Proper
segregation and disposal are critical to minimize environmental impact and reduce disposal
costs[7][9].

o Waste Segregation: Collect waste containing (R)-2-Bromo-3-phenylpropionic acid in a
designated, clearly labeled, and closed container for halogenated organic waste[8][10][11].
Do not mix with non-halogenated waste[9][10].
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+ Container Labeling: The waste container must be labeled with "Hazardous Waste" and a
clear description of the contents][8].

+ Disposal Procedure: Dispose of the chemical waste through an approved hazardous waste
disposal program. Do not dispose of it down the drain[10].
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Caption: Workflow for the safe handling of (R)-2-Bromo-3-phenylpropionic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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